Cas no 2228480-46-2 (3-(3-bromo-5-nitrophenyl)methylazetidin-3-ol)

• Product Name: 3-(3-bromo-5-nitrophenyl)methylazetidin-3-ol
• CAS No: 2228480-46-2
• MF: C₁₀H₁₁BrN₂O₃
• MW: 287.109941720963
• CID: 6198120
• PubChem ID: 165780446
• Update Time: 2025-05-25

3-(3-bromo-5-nitrophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-nitrophenyl)methylazetidin-3-ol
• EN300-1906559
• 3-[(3-bromo-5-nitrophenyl)methyl]azetidin-3-ol
• 2228480-46-2

• Inchi： 1S/C10H11BrN2O3/c11-8-1-7(2-9(3-8)13(15)16)4-10(14)5-12-6-10/h1-3,12,14H,4-6H2
• InChI Key： CBQQBQRTGLSNLY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CC1(CNC1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.99530g/mol
• Monoisotopic Mass: 285.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-(3-bromo-5-nitrophenyl)methylazetidin-3-ol

Professional Introduction to 3-(3-bromo-5-nitrophenyl)methylazetidin-3-ol (CAS No. 2228480-46-2)

3-(3-bromo-5-nitrophenyl)methylazetidin-3-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2228480-46-2, this molecule represents a fascinating blend of structural complexity and potential biological activity. Its molecular structure incorporates a brominated nitrophenyl moiety linked to an azetidinone ring, making it a promising candidate for further exploration in drug discovery and development.

The significance of this compound lies in its unique chemical properties, which make it suitable for various applications in synthetic chemistry and pharmacological studies. The presence of both bromine and nitro substituents on the phenyl ring enhances its reactivity, allowing for diverse functionalization strategies. This characteristic is particularly valuable in the design of novel therapeutic agents, where precise control over molecular architecture is crucial.

In recent years, there has been a growing interest in azetidinone derivatives due to their potential as bioactive molecules. The azetidinone scaffold is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the 3-(3-bromo-5-nitrophenyl)methylazetidin-3-ol structure into this class of compounds opens up new avenues for research and development.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The bromine atom on the phenyl ring can be readily manipulated through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular frameworks. Similarly, the nitro group can be reduced to an amine, providing access to further derivatization opportunities. These reactivity features make 3-(3-bromo-5-nitrophenyl)methylazetidin-3-ol an invaluable building block for medicinal chemists.

The pharmacological potential of this compound has been explored in several recent studies. Researchers have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary studies suggest that derivatives of this molecule may exhibit inhibitory effects on certain kinases, which are key players in cancer progression. Additionally, the azetidinone ring has shown promise in modulating inflammatory responses, making it a candidate for treating chronic inflammatory diseases.

The synthesis of 3-(3-bromo-5-nitrophenyl)methylazetidin-3-ol involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the bromo-nitrophenyl precursor, followed by its coupling with an azetidinone derivative via nucleophilic substitution or other suitable methods. Advanced synthetic techniques, such as flow chemistry or microwave-assisted reactions, have been employed to enhance efficiency and scalability.

In terms of analytical characterization, this compound is typically analyzed using standard spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about its molecular structure and purity. Additionally, high-performance liquid chromatography (HPLC) is often used for purification and quantification purposes.

The safety profile of 3-(3-bromo-5-nitrophenyl)methylazetidin-3-ol is another critical aspect that has been evaluated in recent research. While preliminary studies do not indicate any significant toxicity concerns at moderate concentrations, further comprehensive toxicological assessments are necessary to fully understand its safety margins. These studies are essential for guiding its potential use in preclinical and clinical settings.

The future directions for research on this compound are multifaceted. One area of focus is the exploration of its pharmacological activity across different disease models. By screening against various biological targets, researchers aim to identify specific therapeutic applications where this molecule could be beneficial. Another avenue involves structural optimization to enhance its potency and selectivity while minimizing side effects.

The development of novel synthetic methodologies for 3-(3-bromo-5-nitrophenyl)methylazetidin-3-ol is also a key priority. Innovations in synthetic chemistry could lead to more efficient and sustainable production processes, making it more accessible for widespread use in drug development programs. Collaborative efforts between synthetic chemists and pharmacologists are essential to accelerate these advancements.

In conclusion, 3-(3-bromo-5-nitrophenyl)methylazetidin-3-ol (CAS No. 2228480-46-2) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for designing novel therapeutic agents. As ongoing research continues to uncover its biological activities and optimize its synthesis, this molecule is poised to play a crucial role in addressing various health challenges.